3-[(2,5,6-Trimethyl-4-thieno[2,3-d]pyrimidinyl)thio]-2-oxolanone

• Molecular Formula: C13H14N2O2S2
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 3-(2,5,6-trimethylthieno[2,3-d]pyrimidin-4-yl)sulfanyloxolan-2-one
• InChI: InChI=1S/C13H14N2O2S2/c1-6-7(2)18-11-10(6)12(15-8(3)14-11)19-9-4-5-17-13(9)16/h9H,4-5H2,1-3H3
• InChI Key: DRTFKGMFRMJVSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=NC(=N2)C)SC3CCOC3=O)C

Description

3-[(2,5,6-trimethyl-4-thieno[2,3-d]pyrimidinyl)thio]-2-oxolanone is an organonitrogen heterocyclic compound, an organosulfur heterocyclic compound, an organic heterobicyclic compound and a thienopyrimidine.

Scientific Research Applications

Synthetic Approaches and Derivative Formation

• Synthesis of Thieno[3,2-d]pyrimidine and Thieno[3,4-b]pyridine Derivatives : A study explored various synthetic routes for thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives, including the use of 3-amino-4-cyano-2-thiophenecarboxamides as synthons (El-Meligie, Khalil, El-Nassan, & Ibraheem, 2020).
• Formation of Thieno[2,3-d]pyrimidines with Antianaphylactic Activity : Research conducted in 1993 synthesized various thieno[2,3-d]pyrimidine derivatives, demonstrating their potential antianaphylactic activities (Wagner, Vieweg, & Leistner, 1993).

Structural Analysis and Properties

• Crystal Structure of Thieno[2,3-d]pyrimidin-4(3H)-one Derivatives : A study determined the crystal structure of a thieno[2,3-d]pyrimidin-4(3H)-one derivative, providing insights into the molecular arrangement and potential applications (Liu, Jian-chao, He, Hong-wu, & Ding, 2006).

Biological and Pharmacological Applications

• Anticancer Properties of Thieno[2,3-d]pyrimidin-4(3H)-ones : Research in 2020 highlighted the synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones with potential anticancer activities, exploring their effects on tubulin binding and anti-angiogenic properties (Gold et al., 2020).
• Biological Activity of Thieno[2,3-d]pyrimidin-4(3H)-ones as Protein Kinase Inhibitors : A study synthesized and evaluated thieno[2,3-d]pyrimidin-4(3H)-one derivatives as inhibitors of human protein kinase CK2, showing notable inhibitory activities (Golub et al., 2011).

Quantum Chemical Studies

• Electronic Structure and Reactivity Analysis : Quantum chemical calculations were performed to understand the electronic structure and reactivity of substituted thieno[2,3-d]pyrimidin-4(3H)-ones, providing insights into their chemical behavior (Mamarahmonov et al., 2014).